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Compound of Interest

Compound Name: Leucinal

Cat. No.: B1674789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leucinal, also known as N-Acetyl-L-leucyl-L-leucyl-L-methional (ALLM), is a potent, cell-

permeable inhibitor of calpain I and II, as well as other cysteine proteases such as cathepsin B

and cathepsin L. Its ability to modulate the activity of these proteases makes it a valuable tool

in studying a variety of cellular processes, including apoptosis, cell cycle progression, and

signal transduction. Proper preparation and storage of Leucinal stock solutions are critical for

ensuring experimental reproducibility and obtaining reliable results. These application notes

provide detailed protocols for the preparation, storage, and handling of Leucinal (ALLM) stock

solutions.

Chemical Properties
A clear understanding of the chemical properties of Leucinal is fundamental to its effective use

in research.
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Property Value

Molecular Formula C₁₉H₃₅N₃O₄S

Molecular Weight 401.6 g/mol

CAS Number 136632-32-1

Appearance White to off-white solid

Solubility and Recommended Solvents
The choice of solvent is crucial for preparing a stable and effective stock solution. Leucinal
exhibits good solubility in several common organic solvents.

Solvent Solubility
Recommended
Concentration

Dimethyl Sulfoxide (DMSO) ≥ 14.85 mg/mL 10-50 mM

Ethanol (EtOH) ≥ 20.27 mg/mL 10-50 mM

Methanol (MeOH) Soluble 10-50 mM

Note: It is recommended to use anhydrous solvents to minimize hydrolysis of the compound.

Experimental Protocol: Preparation of a 10 mM
Leucinal Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Leucinal in DMSO, a

commonly used concentration for in vitro studies.

Materials:

Leucinal (ALLM) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of Leucinal powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Leucinal powder using a calibrated

analytical balance. For a 1 mL of 10 mM stock solution, weigh out 4.016 mg of Leucinal
(Molecular Weight = 401.6 g/mol ).

Dissolution: Add the weighed Leucinal powder to a sterile microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM. For

4.016 mg of Leucinal, add 1 mL of DMSO.

Mixing: Vortex the solution until the Leucinal is completely dissolved. Gentle warming (to no

more than 37°C) may be applied if necessary to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage or at -80°C for long-term storage.

Stability and Storage Recommendations
While specific long-term stability data for Leucinal (ALLM) stock solutions is not extensively

published, general guidelines for peptide aldehydes should be followed to ensure the integrity

of the compound.
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Storage Temperature Recommended Duration Notes

-20°C Up to 1 month
Protect from light. Avoid

repeated freeze-thaw cycles.

-80°C Up to 6 months

Protect from light. Considered

the optimal condition for long-

term storage.

Best Practices for Maintaining Stock Solution Integrity:

Use Anhydrous Solvents: Moisture can lead to the hydrolysis of the aldehyde group in

Leucinal.

Aliquot: Prepare single-use aliquots to minimize the number of freeze-thaw cycles.

Protect from Light: Store stock solutions in amber vials or wrap clear vials in foil.

Use Fresh Solutions: For critical experiments, it is always best to prepare a fresh stock

solution.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Leucinal Stock Solution Preparation
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Workflow for Leucinal (ALLM) Stock Solution Preparation

Start: Obtain Leucinal Powder

Equilibrate to Room Temperature

Weigh Leucinal Powder

Dissolve in Anhydrous Solvent (e.g., DMSO)

Vortex to Mix

Aliquot into Single-Use Vials

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a Leucinal (ALLM) stock solution.
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Leucinal (ALLM) and the Calpain Signaling Pathway

Simplified Calpain Signaling Pathway and Inhibition by Leucinal (ALLM)
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Caption: Leucinal (ALLM) inhibits calpain activation, affecting downstream signaling pathways.

Conclusion
The protocols and data presented in these application notes are intended to provide a

comprehensive guide for the preparation and use of Leucinal (ALLM) stock solutions.

Adherence to these guidelines will help ensure the stability and efficacy of the compound,

leading to more reliable and reproducible experimental outcomes in research and drug

development. For the most accurate results, it is always recommended to refer to the

manufacturer's specific instructions for the lot of Leucinal being used.
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To cite this document: BenchChem. [Application Notes and Protocols for Leucinal (ALLM)
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674789#how-to-prepare-leucinal-allm-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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